3-benzyl-2-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 3-benzyl-2-methylchromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C19H14N2O3/c1-12-20-18-16(17(22)14-9-5-6-10-15(14)24-18)19(23)21(12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: ZEIFRZVPSYBDGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)C3=CC=CC=C3O2)C(=O)N1CC4=CC=CC=C4
• Molecular Formula: C19H14N2O3
• Molecular Weight: 318.3 g/mol

Description

The compound “3-benzyl-2-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione” is a type of chromeno[2,3-d]pyrimidine derivative. Chromeno[2,3-d]pyrimidines are a class of heterocyclic compounds that have been studied for their potential biological and pharmaceutical properties.

Synthesis Analysis

The synthesis of chromeno[2,3-d]pyrimidine derivatives has been achieved through a three-component reaction involving [1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one, aromatic aldehyde, and 1,3-cyclohexanediones. This method is noted for its use of acidic ionic liquid catalysts in ethylene glycol, which offers advantages such as short reaction times, good yields, and simple purification techniques.

Molecular Structure Analysis

The molecular structure of chromeno[2,3-d]pyrimidine derivatives, including “3-benzyl-2-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione”, has been established based on spectral data, infrared, proton nuclear magnetic resonance, 13-Carbon nuclear magnetic resonance, and mass spectroscopic data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of chromeno[2,3-d]pyrimidine derivatives are facilitated by the use of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Mechanism of Action

While the specific mechanism of action for “3-benzyl-2-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione” is not mentioned in the sources, chromeno[2,3-d]pyrimidine derivatives have been studied for a wide range of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Future Directions

Future research could focus on further exploring the structure-activity relationships of chromeno[2,3-d]pyrimidine derivatives and their potential applications in medicinal chemistry. The antitumor activity of these compounds, in particular, seems to be a promising area for future investigation.